Cas no 106145-03-3 (Benzoic acid, 4-[(chloroamino)sulfonyl]-)
106145-03-3 structure
Product Name:Benzoic acid, 4-[(chloroamino)sulfonyl]-
CAS No:106145-03-3
MF:C7H6ClNO4S
MW:235.644839763641
CID:1179916
PubChem ID:68809
Update Time:2025-04-20
Benzoic acid, 4-[(chloroamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(chloroamino)sulfonyl]-
- 4-(chlorosulfamoyl)benzoic acid
- 2UP9F49N8H
- CHEMBL2110958
- UNII-2UP9F49N8H
- MONALAZONE [WHO-DD]
- Monalazone
- WGHSWNHOFPGMKJ-UHFFFAOYSA-N
- Q27255619
- 106145-03-3
- DTXSID70147532
- SCHEMBL3045137
- p-(Chlorosulfamoyl)benzoic acid
-
- Inchi: 1S/C7H6ClNO4S/c8-9-14(12,13)6-3-1-5(2-4-6)7(10)11/h1-4,9H,(H,10,11)
- InChI Key: WGHSWNHOFPGMKJ-UHFFFAOYSA-N
- SMILES: ClNS(C1C=CC(C(=O)O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 234.97068
- Monoisotopic Mass: 234.9706065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 83.47
Benzoic acid, 4-[(chloroamino)sulfonyl]- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Benzoic acid, 4-[(chloroamino)sulfonyl]- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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